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Compound of Interest

Compound Name: Nigerose

Cat. No.: B1581268 Get Quote

Essential Safety and Handling of Nigerose
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate safety, logistical,

operational, and disposal guidance for Nigerose.

Hazard Identification and Classification
Nigerose is a disaccharide and is generally not classified as a hazardous substance.[1]

However, as with any chemical powder, it is important to handle it with care to avoid creating

dust, which can be an irritant. To our knowledge, this product does not present any particular

risk, provided it is handled in accordance with good occupational hygiene and safety practice.

Personal Protective Equipment (PPE)
When handling Nigerose powder, the following personal protective equipment should be used

to minimize exposure and ensure safety.
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PPE Category Item Specification

Eye/Face Protection Safety Goggles

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166(EU) or

NIOSH (US).[1]

Skin Protection Gloves
Wear chemical impermeable

gloves.[1]

Lab Coat
Wear a standard laboratory

coat.

Respiratory Protection Dust Mask

Use a dust mask type N95

(US) or equivalent if ventilation

is inadequate or if dust is

generated.[1]

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of Nigerose and ensuring

a safe laboratory environment.

Handling:

Handle in a well-ventilated place.[1]

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Use non-sparking tools to prevent ignition sources.

Prevent fire caused by electrostatic discharge steam.

Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place.
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Store apart from foodstuff containers or incompatible materials.

Recommended storage temperatures vary by supplier, with some recommending room

temperature and others -20°C for long-term stability. Always consult the supplier's specific

recommendations.

First Aid Measures
In the event of exposure, follow these first aid procedures:

Exposure Route First Aid Procedure

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.

Skin Contact
Take off contaminated clothing immediately.

Wash off with soap and plenty of water.

Eye Contact
Rinse with pure water for at least 15 minutes

and consult a doctor.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

Accidental Release and Disposal
Accidental Release: In case of a spill, personal precautions, protective equipment and

emergency procedures should be followed. Avoid dust formation and breathing vapors, mist or

gas. Ensure adequate ventilation and remove all sources of ignition. Evacuate personnel to

safe areas.

For containment and cleaning up, collect the spillage and arrange for disposal. Keep the

chemical in a suitable, closed container for disposal. Use spark-proof tools and explosion-proof

equipment.
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Disposal: Dispose of Nigerose and any contaminated materials in accordance with local, state,

and federal regulations. Do not let the chemical enter drains.

Safe Handling of Nigerose Powder Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1581268?utm_src=pdf-body
https://www.benchchem.com/product/b1581268?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Don Personal Protective Equipment (PPE)
- Lab Coat

- Safety Goggles
- Gloves

Prepare Workspace
- Ensure good ventilation

- Clean and clear area

Review Safety Data Sheet (SDS)

Weigh Nigerose Powder
- Use a chemical fume hood or ventilated balance enclosure

- Avoid generating dust

Proceed to handling

Dissolve Nigerose
- Add powder to solvent slowly
- Stir gently to avoid splashing

Decontaminate Workspace
- Wipe down surfaces with appropriate solvent

After experiment completion

Dispose of Waste
- Collect waste in a labeled container

- Follow institutional disposal guidelines

Doff Personal Protective Equipment (PPE)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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